Cas no 941998-97-6 (N-(5-chloro-2-cyanophenyl)-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide
• CAS No: 941998-97-6
• MF: C₁₉H₁₆ClFN₄O₂
• MW: 386.807346343994
• CID: 5502569
• Update Time: 2025-05-20

N-(5-chloro-2-cyanophenyl)-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoacetamide
• N-(5-chloro-2-cyanophenyl)-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide

• Inchi： 1S/C19H16ClFN4O2/c20-14-2-1-13(12-22)17(11-14)23-18(26)19(27)25-9-7-24(8-10-25)16-5-3-15(21)4-6-16/h1-6,11H,7-10H2,(H,23,26)
• InChI Key： YBGQGASJYBEJHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C#N)(=O)C(N1CCN(C2=CC=C(F)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(5-chloro-2-cyanophenyl)-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide

N-(5-Chloro-2-Cyanophenyl)-2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-Oxoacetamide: A Comprehensive Overview

N-(5-Chloro-2-Cyanophenyl)-2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-Oxoacetamide is a complex organic compound with the CAS registry number 941998-97-6. This compound belongs to the class of acetamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a piperazine ring, a 4-fluorophenyl group, and a 5-chloro-2-cyanophenyl moiety, making it a versatile structure for various applications in drug discovery and material science.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. The presence of the piperazine ring is particularly significant as it is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Recent studies have highlighted the importance of such heterocyclic structures in modulating drug-receptor interactions, making this compound a valuable candidate for further research.

One of the most promising applications of N-(5-Chloro-2-Cyanophenyl)-2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-Oxoacetamide lies in its potential as a lead compound for anti-cancer drug development. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Furthermore, the incorporation of fluorine atoms in the molecule enhances its lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets.

In addition to its therapeutic potential, this compound has also been explored in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound with high accuracy, paving the way for its integration into next-generation electronic devices.

The structural complexity of N-(5-Chloro-2-Cyanophenyl)-2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-Oxoacetamide presents both challenges and opportunities for chemists. On one hand, its synthesis requires precise control over reaction conditions to ensure high yields and purity. On the other hand, its intricate architecture allows for extensive functionalization, enabling researchers to tailor its properties for specific applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have employed advanced spectroscopic techniques to investigate how this compound interacts with environmental factors such as light and microbial activity. These findings are critical for developing sustainable chemical processes and minimizing ecological risks.

In conclusion, N-(5-Chloro-2-Cyanophenyl)-2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-Oxoacetamide represents a multifaceted compound with diverse applications across medicinal chemistry and materials science. Its unique structural features, combined with recent advancements in chemical synthesis and computational modeling, position it as a key player in future research and development efforts. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking innovations in various scientific domains.